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Introduction

Disuccinimidyl suberate (DSS) is a homobifunctional N-hydroxysuccinimide (NHS) ester cross-
linking agent widely used in mass spectrometry-based proteomics to study protein-protein
interactions, protein complex topology, and protein conformation.[1] DSS contains two NHS
ester reactive groups at either end of an 8-atom (11.4 angstrom) spacer arm.[2] These reactive
groups form stable amide bonds with primary amines, primarily the e-amino group of lysine
residues and the N-termini of polypeptides, at a pH range of 7.0-9.0.[1] Its membrane-
permeable nature allows for intracellular cross-linking, making it a valuable tool for capturing
both stable and transient protein interactions within their native cellular environment.[1][2] This
application note provides a comprehensive overview of the experimental workflow, detailed
protocols, and data analysis considerations for using DSS in cross-linking mass spectrometry
(XL-MS).

Principle of the Method

The fundamental principle of XL-MS using DSS involves covalently linking spatially proximate
amino acid residues in a protein or protein complex. Following the cross-linking reaction, the
protein sample is enzymatically digested, typically with trypsin, to generate a complex mixture
of peptides. This mixture contains linear (unmodified) peptides, monolinked (one end of the
DSS molecule is attached to a peptide), and cross-linked peptides (the DSS molecule bridges
two peptides). The resulting peptides are then analyzed by liquid chromatography-tandem
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mass spectrometry (LC-MS/MS). The identification of cross-linked peptides provides distance
constraints between the linked amino acid residues, offering insights into the three-dimensional
structure of proteins and the interfaces of protein complexes.

Experimental Protocols
In-situ Cross-linking of Intracellular Proteins

This protocol describes the cross-linking of proteins within intact cells.
Materials:

e Cells in suspension or adherent cells

Phosphate-buffered saline (PBS), pH 8.0, ice-cold

Disuccinimidyl suberate (DSS)

Dry dimethyl sulfoxide (DMSOQO) or dimethylformamide (DMF)[3]

Quenching Buffer: 1 M Tris-HCI, pH 7.5
Procedure:

o Harvest cells and wash them three times with ice-cold PBS (pH 8.0) to remove any amine-
containing media components. Resuspend the cell pellet in PBS at a concentration of
approximately 25 x 1076 cells/mL.[3]

o Immediately before use, prepare a fresh stock solution of DSS in DMSO or DMF.[4]
e Add the DSS solution to the cell suspension to a final concentration of 1-5 mM.[3]

 Incubate the reaction mixture for 30 minutes at room temperature. For reducing the active
internalization of DSS, the incubation can be performed at 4°C.[3]

e Quench the cross-linking reaction by adding the Quenching Buffer to a final concentration of
20-50 mM Tris.[3]
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e Incubate for 15 minutes at room temperature to ensure complete quenching of the reaction.

[3]

» Proceed with cell lysis and protein extraction.

Protein Digestion and Sample Preparation for MS
Analysis

This protocol outlines the steps for digesting the cross-linked protein sample for mass
spectrometry analysis.

Materials:

o Cross-linked and quenched cell lysate
e Urea

e Ammonium bicarbonate
 Dithiothreitol (DTT)

e lodoacetamide (IAA)

e Endoproteinase Lys-C

e Trypsin

» Trifluoroacetic acid (TFA)

Procedure:

o To the cross-linked sample, add Urea to a final concentration of 8 M and sonicate for 1
minute.[5]

e Add DTT to a final concentration of 10 mM and incubate for 30 minutes at 37°C to reduce
disulfide bonds.[5]
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e Add freshly prepared iodoacetamide to a final concentration of 15 mM and incubate for 30
minutes at room temperature in the dark to alkylate cysteine residues.[5]

« Dilute the sample with ammonium bicarbonate to reduce the urea concentration to below 2
M.

o Perform a two-step enzymatic digestion. First, add Endoproteinase Lys-C and incubate for 4
hours at 37°C.[5]

e Then, add Trypsin and incubate overnight at 37°C.[5]
» Acidify the sample with TFA to a final concentration of 1% (v/v) to stop the digestion.[5]
o Desalt the peptide mixture using C18 solid-phase extraction.

o For complex samples, consider fractionation of the peptides using techniques like size
exclusion chromatography (SEC) or strong cation exchange (SCX) to enrich for cross-linked
peptides.[6]

Data Presentation

The analysis of XL-MS data is performed using specialized software that can identify the
spectra of cross-linked peptides. Several software packages are available, including MeroX,
StavroX, pLink, and MaxLynx.[7][8][9] The output of these programs typically includes a list of
identified cross-linked peptides, the proteins they originate from, and a confidence score for
each identification.

Table 1: Representative Quantitative Data from a DSS Cross-linking Experiment

. Number of Protein-
. Number of Unique .
Cross-link Type Number of CSMs . Protein
Cross-links .
Interactions

Inter-protein 1,254 489 112
Intra-protein 5,876 2,134 N/A
Total 7,130 2,623 112
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CSMs: Cross-linked Spectral Matches
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Experimental Workflow
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Caption: Experimental workflow for DSS-based cross-linking mass spectrometry.
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Caption: Schematic of DSS cross-linking reaction with primary amines on proteins.

p53 Tetramerization studied by XL-MS
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Caption: Model of p53 tetramer interactions as revealed by DSS cross-linking.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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